Cas no 6410-29-3 (Pigment Red 32)

Pigment Red 32 Properties

Names and Identifiers

• Pigment Red 32
• 3-Hydroxy-4-[[2-methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-N-phenyl-2-naphthalenecarboxamide
• C.I. 12320
• (4Z)-4-[[2-methoxy-5-(phenylcarbamoyl)phenyl]hydrazinylidene]-3-oxo-N-phenylnaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide,3-hydroxy-4-((2-methoxy-5-((phenylamino)carbonyl)phenyl)azo)-N-phenyl
• 2-Naphthalenecarboxamide,3-hydroxy-4-(2-(2-methoxy-5-((phenylamino)carbonyl)phenyl)diazenyl)-N-phenyl
• 4-((5-(Anilino)carbonyl-2-methoxyphenyl)azo)-3-hydroxy-N-phenylnaphthalene-2-carboxamide
• EINECS 229-099-0
• V0985
• 2-Naphthalenecarboxamide, 3-hydroxy-4-(2-(2-methoxy-5-((phenylamino)carbonyl)phenyl)diazenyl)-N-phenyl-
• 2-Naphthalenecarboxamide, 3-hydroxy-4-((2-methoxy-5-((phenylamino)carbonyl)phenyl)azo)-N-phenyl-
• DTXSID0064331
• NS00020864
• 3-hydroxy-4-[[2-methoxy-5-(phenylcarbamoyl)phenyl]diazenyl]-N-phenylnaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, 3-hydroxy-4-[[2-methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-N-phenyl-
• SCHEMBL8985580
• 6410-29-3
• +Expand

• InChIKey： ZYMGGDVEEHLLDZ-AWQADKOQSA-N
• Inchi： 1S/C31H24N4O4/c1-39-27-17-16-21(30(37)32-22-11-4-2-5-12-22)19-26(27)34-35-28-24-15-9-8-10-20(24)18-25(29(28)36)31(38)33-23-13-6-3-7-14-23/h2-19,36H,1H3,(H,32,37)(H,33,38)
• SMILES： COC1=CC=C(C(NC2=CC=CC=C2)=O)C=C1N/N=C1/C(=O)C(C(NC2=CC=CC=C2)=O)=CC2=CC=CC=C/12

Computed Properties

• Exact Mass: 516.18000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 516.17975526g/mol
• Heavy Atom Count: 39
• Complexity: 950
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Tautomer Count: 22
• Surface Charge: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• LogP: 7.62000
• PSA: 112.38000
• Density: 1.27